Cas no 59293-32-2 (oxolane-3-carbohydrazide)

• Product Name: oxolane-3-carbohydrazide
• CAS No: 59293-32-2
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• MDL: MFCD06738852
• CID: 57397
• PubChem ID: 46942244
• Update Time: 2025-06-11

oxolane-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• Tetrahydrofuran-3-carbohydrazide
• oxolane-3-carbohydrazide
• Tetrahydro-3-furancarboxylic acid hydrazide
• Tetrahydro-furan-3-carboxylic acid hydrazide
• Tetrahydrofuran-3-carboxylic acid hydrazide
• 3-Furoicacid, tetrahydro-, hydrazide (6CI)
• 3-Tetrahydrofurancarboxylic acid hydrazide
• DS-6388
• FT-0726261
• A832250
• 59293-32-2
• 3-Furancarboxylic acid, tetrahydro-, hydrazide
• AKOS010524066
• Tetrahydrofuran-3-carboxylicacidhydrazide
• CS-0054826
• EN300-94204
• DQLGPMHNSVSHQZ-UHFFFAOYSA-N
• MFCD06738852
• PB34154
• A1-02703
• 3-oxolanecarbohydrazide
• SCHEMBL2828351
• DTXSID00677574
• Tetrahydro-furan-3-carboxylic acid hydrazide, AldrichCPR
• 3-Tetrahydrofuran-Carboxylic Acid Hydrazide
• DB-072623

• MDL： MFCD06738852
• Inchi： 1S/C5H10N2O2/c6-7-5(8)4-1-2-9-3-4/h4H,1-3,6H2,(H,7,8)
• InChI Key： DQLGPMHNSVSHQZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(NN)=O)C1

Computed Properties

• Exact Mass: 130.07400
• Monoisotopic Mass: 130.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 336.7±31.0 °C at 760 mmHg
• Flash Point: 157.5±24.8 °C
• PSA: 64.35000
• LogP: 0.10400
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

oxolane-3-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on oxolane-3-carbohydrazide

Comprehensive Overview of Oxolane-3-carbohydrazide (CAS No. 59293-32-2): Properties, Applications, and Research Insights

Oxolane-3-carbohydrazide (CAS No. 59293-32-2) is a specialized organic compound garnering significant attention in pharmaceutical and agrochemical research. This heterocyclic derivative, featuring a tetrahydrofuran (oxolane) core coupled with a carbohydrazide functional group, exhibits unique reactivity and versatility. Its molecular structure (C₅H₁₀N₂O₂) enables applications ranging from drug intermediates to polymer modifiers, aligning with trending searches like "sustainable chemical synthesis" and "bioactive heterocycles."

Recent studies highlight Oxolane-3-carbohydrazide as a key building block in green chemistry initiatives. Researchers are exploring its role in catalysis and biodegradable material design, addressing popular queries such as "eco-friendly chemical alternatives." The compound’s hydrogen-bonding capacity makes it valuable in crystal engineering, a topic frequently searched in materials science forums.

In pharmaceutical contexts, 59293-32-2 derivatives show promise in enzyme inhibition studies, particularly for antimicrobial and antioxidant applications. This aligns with rising global interest in "novel antibiotic scaffolds" and "oxidative stress therapeutics." Analytical techniques like HPLC and NMR (common search terms among chemists) confirm its high purity (>98%), critical for reproducible research.

The synthesis of Oxolane-3-carbohydrazide often involves microwave-assisted reactions—a trending methodology in "time-efficient synthesis" searches. Patent analyses reveal growing IP activity around its derivatization, particularly for crop protection agents, reflecting agricultural sector demands.

From a commercial perspective, 59293-32-2 suppliers emphasize GMP compliance and scalability, addressing frequent buyer concerns like "bulk specialty chemicals." Regulatory databases confirm its non-hazardous status under standard handling conditions, ensuring broad accessibility.

Ongoing research explores Oxolane-3-carbohydrazide’s potential in energy storage systems, tapping into "next-gen battery materials" search trends. Its electron-donating properties show promise in organic semiconductors, a hot topic in materials science communities.

For analytical chemists, 59293-32-2 serves as a chromatographic reference standard, with MSDS data indicating excellent solubility in polar solvents—a practical detail often queried in lab forums. Thermal analyses (DSC/TGA) reveal stability up to 180°C, relevant for "high-temperature applications" discussions.

The compound’s structure-activity relationships continue to inspire medicinal chemistry studies, particularly in fragment-based drug discovery (a rising PubMed search term). Computational modeling predicts favorable ADMET profiles for its derivatives, addressing pharmaceutical industry pain points.

In material science, Oxolane-3-carbohydrazide’s crosslinking potential enables hydrogel fabrication, connecting to "biomedical polymers" research trends. Recent conference presentations highlight its utility in 3D-printable biomaterials, a rapidly growing niche.

Quality control protocols for 59293-32-2 emphasize residual solvent monitoring, reflecting industry concerns about "ICH Q3C compliance." Leading suppliers provide detailed COAs with GC-MS verification data, meeting rigorous procurement standards.

Emerging applications in corrosion inhibition (linked to "industrial maintenance chemicals" searches) demonstrate the compound’s versatility. Electrochemical studies reveal 90% efficiency in mild steel protection, relevant for infrastructure sustainability debates.

The environmental fate of Oxolane-3-carbohydrazide is under scrutiny via OECD 301 biodegradation tests, responding to "green chemistry metrics" inquiries. Early data suggest moderate persistence, guiding responsible use guidelines.

Academic interest persists in 59293-32-2’s supramolecular chemistry applications, particularly in host-guest systems—a niche but growing research area. X-ray crystallography studies reveal intriguing hydrogen-bonding networks, featured in recent crystallography journal highlights.

Industrial scale-up challenges for Oxolane-3-carbohydrazide production are being addressed through continuous flow chemistry innovations, aligning with "process intensification" manufacturing trends. Pilot plants report 70% yield improvements versus batch methods.

Future research directions may explore 59293-32-2’s potential in CO₂ capture technologies, responding to climate change mitigation searches. Preliminary simulations suggest favorable amine-carbamate formation kinetics at moderate temperatures.